Cas no 101258-47-3 (3,4-dichloro-5-methyl-1H-pyrazole)
101258-47-3 structure
Product Name:3,4-dichloro-5-methyl-1H-pyrazole
CAS No:101258-47-3
MF:C4H4Cl2N2
MW:150.993958473206
CID:6832215
PubChem ID:14849319
Update Time:2025-03-29
3,4-dichloro-5-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dichloro-3-methyl-1H-pyrazole
- SCHEMBL24687302
- 3,4-Dichloro-5-methyl-1H-pyrazole
- SCHEMBL4361618
- 101258-47-3
- 101257-86-7
- 3,4-dichloro-5-methyl-1H-pyrazole
-
- Inchi: 1S/C4H4Cl2N2/c1-2-3(5)4(6)8-7-2/h1H3,(H,7,8)
- InChI Key: WQYUUXGZKGXDFW-UHFFFAOYSA-N
- SMILES: ClC1C(=NNC=1C)Cl
Computed Properties
- Exact Mass: 149.9751535Da
- Monoisotopic Mass: 149.9751535Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 88.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 28.7Ų
3,4-dichloro-5-methyl-1H-pyrazole Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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